Cas no 2228750-49-8 (2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol)
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol
- EN300-1757559
- 2228750-49-8
-
- Inchi: 1S/C11H17NO/c1-9-4-5-10(7-12-9)6-11(2,3)8-13/h4-5,7,13H,6,8H2,1-3H3
- InChI Key: QTTRDQPTSBOANI-UHFFFAOYSA-N
- SMILES: OCC(C)(C)CC1C=NC(C)=CC=1
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 33.1Ų
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1757559-0.05g |
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol |
2228750-49-8 | 0.05g |
$959.0 | 2023-09-20 | ||
| Enamine | EN300-1757559-0.1g |
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol |
2228750-49-8 | 0.1g |
$1005.0 | 2023-09-20 | ||
| Enamine | EN300-1757559-0.25g |
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol |
2228750-49-8 | 0.25g |
$1051.0 | 2023-09-20 | ||
| Enamine | EN300-1757559-0.5g |
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol |
2228750-49-8 | 0.5g |
$1097.0 | 2023-09-20 | ||
| Enamine | EN300-1757559-1.0g |
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol |
2228750-49-8 | 1g |
$1142.0 | 2023-06-03 | ||
| Enamine | EN300-1757559-2.5g |
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol |
2228750-49-8 | 2.5g |
$2240.0 | 2023-09-20 | ||
| Enamine | EN300-1757559-5.0g |
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol |
2228750-49-8 | 5g |
$3313.0 | 2023-06-03 | ||
| Enamine | EN300-1757559-10.0g |
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol |
2228750-49-8 | 10g |
$4914.0 | 2023-06-03 | ||
| Enamine | EN300-1757559-1g |
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol |
2228750-49-8 | 1g |
$1142.0 | 2023-09-20 | ||
| Enamine | EN300-1757559-5g |
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol |
2228750-49-8 | 5g |
$3313.0 | 2023-09-20 |
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol
Introduction to 2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol (CAS No. 2228750-49-8)
2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol, with the CAS number 2228750-49-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethyl-substituted propanol backbone and a 6-methylpyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of 2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol can be represented as follows: C11H16N1O1. The presence of the pyridine ring, a heterocyclic aromatic compound, imparts significant electronic and steric properties to the molecule. The dimethyl substitution on the propanol backbone further enhances its lipophilicity, which is crucial for its potential as a drug candidate.
In recent years, extensive research has been conducted to explore the biological activities of 2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests its potential as a therapeutic agent for inflammatory diseases.
Beyond its anti-inflammatory properties, 2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol has also been investigated for its antioxidant activity. Research published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound exhibits strong scavenging activity against reactive oxygen species (ROS), which are known to contribute to various pathological conditions including neurodegenerative diseases and cardiovascular disorders. The ability to mitigate oxidative stress makes 2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol a promising candidate for further development in these areas.
The pharmacokinetic properties of 2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol have also been evaluated in preclinical studies. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) found that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The high lipophilicity and low molecular weight of 2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol contribute to its good oral bioavailability and tissue penetration, which are essential for effective drug delivery.
In addition to its potential therapeutic applications, 2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol has been explored for its use as a synthetic intermediate in the production of other pharmaceutical compounds. Its versatile chemical structure allows for easy functionalization and modification, making it a valuable building block in organic synthesis. For example, it can be used as a starting material for the synthesis of more complex molecules with enhanced biological activities or improved pharmacological profiles.
The safety profile of 2,2-dimethyl-3-(6-methylpyridin-3-y l)propan -1 -ol strong > has also been evaluated in various preclinical studies. Toxicity assessments conducted using both in vitro and in vivo models have shown that this compound is well-tolerated at therapeutic doses. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.
In conclusion, 2, 2 -dimeth yl - 3 -( 6 -m eth yl pyri din - 3 -y l )prop an - 1 -o l strong > (C AS N o . 2 2 8 7 5 0 - 4 9 - 8 ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.
2228750-49-8 (2,2-dimethyl-3-(6-methylpyridin-3-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)